BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety data sheet (SDS) and handling
precautions for 3-Fluoropyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluoropyridine

Cat. No.: B146971

A Comprehensive Safety and Handling Guide for
3-Fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for 3-Fluoropyridine (CAS No: 372-47-4). The information is compiled to assist researchers,
scientists, and drug development professionals in the safe handling, storage, and disposal of
this compound, minimizing risks in a laboratory and development setting.

Chemical and Physical Properties

3-Fluoropyridine is a clear, colorless to yellow liquid.[1] It is a flammable liquid and vapor.[2][3]
A summary of its key physical and chemical properties is presented in Table 1.
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Property Value References
Molecular Formula C5H4FN [31[4]
Molecular Weight 97.09 g/mol [3114]
Appearance Clear, colorless to yellow liquid  [1]

Boiling Point 107-108 °C [5]

Melting Point -24 °C [6]

Density 1.13 g/mL at 25 °C [5]

Flash Point 13 °C (55.4 °F) - closed cup [51[7]

Water Solubility Soluble [6][8]
Refractive Index n20/D 1.472 [7]

Hazard Identification and Classification

3-Fluoropyridine is classified as a hazardous substance. It is a highly flammable liquid and
vapor.[1] It is harmful if swallowed, in contact with skin, or if inhaled.[2] It also causes skin and
serious eye irritation and may cause respiratory irritation.[1][2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour[3]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye "
Irritation

H319: Causes serious eye

irritation[3]

Acute Toxicity, Inhalation 4

H332: Harmful if inhaled[2]

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation[3]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 3-Fluoropyridine to minimize

exposure and prevent accidents.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3] Eyewash stations

should be readily accessible.[9]

» Skin Protection: Wear protective gloves (e.g., butyl rubber) and a lab coat.[10] Nitrile gloves

are not recommended for prolonged contact.[10] A safety shower should be available in the

immediate work area.[10]

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6] If inhalation risk is high, a NIOSH/MSHA approved respirator should be used.[9]
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Handling Procedures

e Avoid all personal contact, including inhalation of vapors.[2]

Do not eat, drink, or smoke when using this product.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use non-sparking tools and explosion-proof equipment.[9]

Ground and bond containers when transferring material to prevent static discharges.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions

» Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][6]
o Keep containers tightly closed to prevent leakage.[2]
o Protect containers from physical damage.[2]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[6][9]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial. The following
workflows outline the necessary steps for different emergency scenarios.

First Aid Measures

The following diagram outlines the initial steps for first aid after exposure to 3-Fluoropyridine.
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Exposure Type
T

Immediate Actions ¢

Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Remove contact lenses if present and easy to do. Rinse mouth with water.
Continue rinsing for at least 15 minutes. Give 2-4 cupfuls of milk or water to drink.

Move to fresh air.
Provide artificial respiration if not breathing.

I rel clothing.
Flush skin with plenty of water for at least 15 minutes.

Medical Attention

Seek immediate
medical attention.

Click to download full resolution via product page

First aid procedures for 3-Fluoropyridine exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[8]
For large fires, use water spray or fog; solid streams of water may be ineffective.[8]

e Specific Hazards: Highly flammable liquid and vapor. Vapors may travel to a source of
ignition and flash back.[6] Containers may explode when heated.[8] Combustion may
produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen
fluoride.[8][9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Accidental Release Measures
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The following workflow provides a protocol for managing spills of 3-Fluoropyridine.

Spill Detected

Evacuate non-essential personnel.
Move upwind.

i

Remove all ignition sources.

:

Ensure adequate ventilation.

:

Wear appropriate PPE.

.

Contain spill with inert absorbent material
(e.g., sand, earth, vermiculite).

i

Collect absorbed material and spilled liquid
into a labeled, sealed container for hazardous waste.

i

Decontaminate the spill area with a suitable solvent.

Dispose of waste according to local regulations.

Click to download full resolution via product page
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Workflow for accidental release and spill cleanup.

Toxicological Information

The toxicological properties of 3-Fluoropyridine have not been fully investigated.[9] However,
based on available data for related compounds, the following information is pertinent.

Acute Toxicity

The compound is classified as harmful by ingestion, inhalation, and dermal contact.[2]

Potential Metabolic Pathway and Toxicity

While specific metabolic pathways for 3-Fluoropyridine are not extensively documented,
studies on analogous compounds such as 3-trifluoromethylpyridine suggest that it may be
metabolized by cytochrome P-450 enzymes in the liver and other tissues.[11] This metabolic
process can lead to the formation of reactive intermediates, such as N-oxides, which may be
responsible for the observed toxicity.[11]

The following diagram illustrates a potential metabolic activation pathway leading to toxicity,
based on analogous compounds.

Covalent binding to macromolecules
(Proteins, DNA)

Cellular Damage and Toxicity

(e.g., hepatotoxicity, respiratory irritation)

—

. Metabolic Activation Reactive Intermediate
SHANGIETENE (e.g., Cytochrome P-450) (e.g., 3-Fluoropyridine-N-oxide)

Click to download full resolution via product page

Potential metabolic pathway and mechanism of toxicity.

Disposal Considerations

3-Fluoropyridine and any contaminated materials must be disposed of as hazardous waste.[9]
Disposal should be in accordance with all applicable federal, state, and local regulations. It is
recommended to use a licensed professional waste disposal service. Empty containers should
be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[3]
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This guide is intended to provide comprehensive safety and handling information for 3-
Fluoropyridine. It is not a substitute for a thorough risk assessment and adherence to all
institutional and regulatory safety protocols. Always consult the most recent Safety Data Sheet
(SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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